Cas no 844878-99-5 (4-BROMO-3',4'-DIFLUOROBENZOPHENONE)

4-Bromo-3',4'-difluorobenzophenone is a high-purity organic compound widely used as a key intermediate in pharmaceutical and agrochemical synthesis. Its distinctive structure, featuring bromine and fluorine substituents on the aromatic rings, enhances reactivity in cross-coupling reactions (e.g., Suzuki-Miyaura) and facilitates selective functionalization. The electron-withdrawing effects of the halogens improve electrophilic properties, making it valuable for constructing complex molecules. This compound exhibits excellent thermal stability and solubility in common organic solvents (e.g., DCM, THF), ensuring compatibility with diverse reaction conditions. Its precise halogen positioning enables regioselective modifications, particularly useful in developing active pharmaceutical ingredients (APIs) and liquid crystal materials. Analytical-grade purity (>98%) is typically available, meeting stringent requirements for research and industrial applications.
4-BROMO-3',4'-DIFLUOROBENZOPHENONE structure
844878-99-5 structure
Product Name:4-BROMO-3',4'-DIFLUOROBENZOPHENONE
CAS No:844878-99-5
MF:C13H7BrF2O
MW:297.094889879227
CID:890558
PubChem ID:2756919
Update Time:2025-07-02

4-BROMO-3',4'-DIFLUOROBENZOPHENONE Chemical and Physical Properties

Names and Identifiers

    • 4-BROMO-3',4'-DIFLUOROBENZOPHENONE
    • (4-bromophenyl)-(3,4-difluorophenyl)methanone
    • (4-bromophenyl)(3,4-difluorophenyl)methanone
    • PC2352
    • DTXSID90373634
    • AKOS009338180
    • A840814
    • 844878-99-5
    • MFCD06201445
    • (4-Bromo-phenyl)-(3,4-difluoro-phenyl)-methanone
    • MDL： MFCD06201445
    • Inchi： 1S/C13H7BrF2O/c14-10-4-1-8(2-5-10)13(17)9-3-6-11(15)12(16)7-9/h1-7H
    • InChI Key： ZBZKMVBOJLOHPU-UHFFFAOYSA-N
    • SMILES： BrC1C=CC(=CC=1)C(C1C=CC(=C(C=1)F)F)=O

Computed Properties

  • Exact Mass: 295.96500
  • Monoisotopic Mass: 295.965
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 277
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • Density: 1.546
  • Boiling Point: 365.3°C at 760 mmHg
  • Flash Point: 174.7°C
  • Refractive Index: 1.577
  • PSA: 17.07000
  • LogP: 3.95830

4-BROMO-3',4'-DIFLUOROBENZOPHENONE Security Information

4-BROMO-3',4'-DIFLUOROBENZOPHENONE Customs Data

  • HS CODE：2914700090
  • Customs Data：

    China Customs Code:

    2914700090

    Overview:

    2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%

4-BROMO-3',4'-DIFLUOROBENZOPHENONE Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
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4-Bromo-3',4'-difluorobenzophenone
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A2B Chem LLC
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A2B Chem LLC
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A2B Chem LLC
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abcr
AB166672-1g
4-Bromo-3',4'-difluorobenzophenone, 97%; .
 844878-99-5 97%
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 €614.70 2025-04-16
abcr
AB166672-2g
4-Bromo-3',4'-difluorobenzophenone, 97%; .
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abcr
AB166672-5g
4-Bromo-3',4'-difluorobenzophenone, 97%; .
 844878-99-5 97%
5g
 €1843.90 2025-04-16
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1650638-1g
(4-Bromophenyl)(3,4-difluorophenyl)methanone
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
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